Cas no 2408974-09-2 (2-Oxabicyclo[3.1.1]heptan-4-ol)

• Product Name: 2-Oxabicyclo[3.1.1]heptan-4-ol
• CAS No: 2408974-09-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5835686
• PubChem ID: 57505392
• Update Time: 2025-05-24

2-Oxabicyclo[3.1.1]heptan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-oxabicyclo[3.1.1]heptan-4-ol
• 2408974-09-2
• SCHEMBL9277762
• EN300-39870206
• (1s,5s)-2-oxabicyclo[3.1.1]heptan-4-ol
• EN300-7491883
• 2-Oxabicyclo[3.1.1]heptan-4-ol

• Inchi： 1S/C6H10O2/c7-6-3-8-5-1-4(6)2-5/h4-7H,1-3H2
• InChI Key： YTOCEYPVIFKSGP-UHFFFAOYSA-N
• SMILES： O1CC(C2CC1C2)O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Oxabicyclo[3.1.1]heptan-4-ol

Comprehensive Overview of 2-Oxabicyclo[3.1.1]heptan-4-ol (CAS No. 2408974-09-2): Properties, Applications, and Innovations

The compound 2-Oxabicyclo[3.1.1]heptan-4-ol (CAS No. 2408974-09-2) is a bicyclic organic molecule featuring an oxygen atom in its heterocyclic structure. This unique scaffold has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for bioactive molecules. The oxabicyclo framework, combined with the hydroxyl functional group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for sustainable and efficient synthetic methods has led to renewed interest in 2-Oxabicyclo[3.1.1]heptan-4-ol. Its structural complexity challenges chemists to develop innovative catalytic processes, such as asymmetric hydrogenation or photoredox catalysis, to optimize its production. These advancements resonate with the broader trend of green chemistry, a hot topic in both academic and industrial circles. The compound's potential as a precursor for biodegradable polymers also aligns with the global push toward eco-friendly materials, addressing concerns about environmental sustainability.

From a pharmacological perspective, the bicyclic alcohol moiety in 2-Oxabicyclo[3.1.1]heptan-4-ol is structurally analogous to motifs found in natural products with bioactive properties. This similarity has spurred investigations into its use as a scaffold for central nervous system (CNS) drugs, a field where molecular rigidity and stereochemical control are critical. Online forums and scientific databases frequently highlight queries about its role in neuroprotective agents or GABA receptor modulators, reflecting the compound's relevance to current health trends.

Analytical characterization of CAS No. 2408974-09-2 relies heavily on techniques like NMR spectroscopy and mass spectrometry, which are essential for verifying its purity and stereochemistry. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications. Discussions in chemical synthesis communities often focus on optimizing storage conditions or derivatization strategies to enhance its utility in multi-step reactions.

Beyond pharmaceuticals, 2-Oxabicyclo[3.1.1]heptan-4-ol has potential in fragrance and flavor industries, where its rigid structure could contribute to unique olfactory profiles. This application taps into the consumer-driven demand for sustainable aroma chemicals, a niche yet rapidly expanding market. Patent literature reveals ongoing efforts to incorporate this compound into non-toxic solvents or cosmetic additives, further diversifying its commercial viability.

In summary, 2-Oxabicyclo[3.1.1]heptan-4-ol (CAS No. 2408974-09-2) exemplifies the intersection of synthetic innovation and practical applications. Its adaptability across industries—from medicine to green technology—positions it as a compound of enduring scientific and industrial value. As research continues to uncover new functionalities, this molecule is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.